5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione
Description
5,5-Diethyl-1,3,2lambda6-dioxathiane-2,2-dione (DTD) is a synthetic organic compound that has been used in various scientific research applications. It has been found to have biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione involves the cyclization of a diester with sulfur in the presence of a base.", "Starting Materials": [ "Ethyl acetoacetate", "Sulfur", "Sodium ethoxide", "Ethanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is treated with sodium ethoxide in ethanol to form the sodium salt of ethyl acetoacetate.", "Step 2: Sulfur is added to the reaction mixture and the mixture is heated to initiate the cyclization reaction.", "Step 3: The reaction mixture is then cooled and acidified to obtain the desired product, 5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione." ] } | |
CAS RN |
120188-69-4 |
Product Name |
5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione |
Molecular Formula |
C7H14O4S |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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